Cas no 1251569-19-3 (4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine)

4-[4-(2,4-Dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine is a structurally complex heterocyclic compound featuring a thiazole core linked to a triazole moiety with a trifluoromethylphenyl substituent. Its unique architecture, combining electron-rich and electron-deficient groups, suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the thiazole and triazole rings offer sites for further functionalization. This compound may serve as a valuable intermediate in pharmaceutical research, enabling the development of targeted therapeutics with improved selectivity and pharmacokinetic properties.

4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine structure

1251569-19-3 structure

Product name:4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine

CAS No:1251569-19-3

MF:C₂₀H₁₆F₃N₅S

MW:415.434752464294

CID:5394266

4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 4-[4-(2,4-Dimethylphenyl)-2-thiazolyl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine
- 4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine
- Inchi： 1S/C20H16F3N5S/c1-11-7-8-13(12(2)9-11)15-10-29-19(25-15)17-18(24)28(27-26-17)16-6-4-3-5-14(16)20(21,22)23/h3-10H,24H2,1-2H3
- InChI Key： YGTGQZQMXNKEFQ-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC=C2C(F)(F)F)C(N)=C(C2=NC(C3=CC=C(C)C=C3C)=CS2)N=N1

Experimental Properties

Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 591.5±60.0 °C(Predicted)
pka: -0.81±0.10(Predicted)

4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Life Chemicals	F3406-0788-5mg	4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine	1251569-19-3	5mg	$69.0	2023-09-10
Life Chemicals	F3406-0788-2μmol	4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine	1251569-19-3	2μmol	$57.0	2023-09-10
Life Chemicals	F3406-0788-3mg	4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine	1251569-19-3	3mg	$63.0	2023-09-10
Life Chemicals	F3406-0788-2mg	4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine	1251569-19-3	2mg	$59.0	2023-09-10
Life Chemicals	F3406-0788-1mg	4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine	1251569-19-3	1mg	$54.0	2023-09-10
Life Chemicals	F3406-0788-5μmol	4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine	1251569-19-3	5μmol	$63.0	2023-09-10
Life Chemicals	F3406-0788-4mg	4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine	1251569-19-3	4mg	$66.0	2023-09-10

4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine Related Literature

1. Atomic oxygen effects on silvered polyimide films and their surface modification by poly(siloxane amic acid) ammonium salts

Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
2. Caerulomycins from Actinoalloteichus cyanogriseus WH1-2216-6: isolation, identification and cytotoxicity†

Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
3. Characteristics of Extended-Spectrum β-Lactamase-Producing Escherichia coli Derived from Food and Humans in Northern Xinjiang, China.

YushuangWu,ShudiHuang,DonglaiZhang,HuaJi,YongqingNi,XuelingZhang,JuanDong,BaokunLi
4. Bundle-like α′-NaV2O5 mesocrystals: from synthesis, growth mechanism to analysis of Na-ion intercalation/deintercalation abilities†

Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
5. CBe5E− (E = Al, Ga, In, Tl): planar pentacoordinate carbon in heptaatomic clusters†

Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine

Recent Advances in the Study of 4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine (CAS: 1251569-19-3)

The compound 4-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine (CAS: 1251569-19-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its unique thiazole and triazole moieties, has shown promising potential in various therapeutic applications, particularly as a modulator of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit certain protein kinases involved in inflammatory and oncogenic pathways. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1251569-19-3 exhibits high binding affinity to the ATP-binding site of targeted kinases, leading to potent anti-proliferative effects in cancer cell lines. The study also highlighted the compound's favorable selectivity profile, minimizing off-target effects that are often associated with kinase inhibitors.

Another significant advancement comes from structural optimization studies. Researchers have synthesized several derivatives of 1251569-19-3 to improve its bioavailability and metabolic stability. These efforts have resulted in compounds with enhanced pharmacokinetic properties while maintaining the core pharmacophore responsible for biological activity. Computational modeling and X-ray crystallography have been instrumental in understanding the structure-activity relationships of these derivatives.

In the context of drug development, recent preclinical evaluations have shown that 1251569-19-3 possesses excellent blood-brain barrier penetration, making it a potential candidate for treating neurological disorders. Animal studies have demonstrated its efficacy in models of neuroinflammation and neurodegenerative diseases, with minimal observed toxicity at therapeutic doses. These findings have prompted several pharmaceutical companies to explore its development as a clinical candidate.

Looking forward, the research community anticipates further investigation into the therapeutic applications of 1251569-19-3 and its derivatives. Current studies are exploring its potential in combination therapies and as part of targeted drug delivery systems. The compound's unique chemical structure and demonstrated biological activities position it as a valuable scaffold for future drug discovery efforts in multiple therapeutic areas.